Cas no 2166869-29-8 (1-Bromo-4-(2-bromoethyl)naphthalene)
1-Bromo-4-(2-bromoethyl)naphthalene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-4-(2-bromoethyl)naphthalene
- EN300-22033272
- 2166869-29-8
- Naphthalene, 1-bromo-4-(2-bromoethyl)-
-
- MDL: MFCD30183694
- Inchi: 1S/C12H10Br2/c13-8-7-9-5-6-12(14)11-4-2-1-3-10(9)11/h1-6H,7-8H2
- InChI Key: KVPYCVHCPXAOAN-UHFFFAOYSA-N
- SMILES: BrC1C=CC(CCBr)=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 313.91288g/mol
- Monoisotopic Mass: 311.91493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.690±0.06 g/cm3(Predicted)
- Boiling Point: 373.8±17.0 °C(Predicted)
1-Bromo-4-(2-bromoethyl)naphthalene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-22033272-1g |
1-bromo-4-(2-bromoethyl)naphthalene |
2166869-29-8 | 1g |
$600.0 | 2023-09-16 | ||
| Enamine | EN300-22033272-5g |
1-bromo-4-(2-bromoethyl)naphthalene |
2166869-29-8 | 5g |
$1737.0 | 2023-09-16 | ||
| Enamine | EN300-22033272-10g |
1-bromo-4-(2-bromoethyl)naphthalene |
2166869-29-8 | 10g |
$2577.0 | 2023-09-16 | ||
| Enamine | EN300-22033272-0.05g |
1-bromo-4-(2-bromoethyl)naphthalene |
2166869-29-8 | 0.05g |
$504.0 | 2023-09-16 | ||
| Enamine | EN300-22033272-0.1g |
1-bromo-4-(2-bromoethyl)naphthalene |
2166869-29-8 | 0.1g |
$528.0 | 2023-09-16 | ||
| Enamine | EN300-22033272-0.25g |
1-bromo-4-(2-bromoethyl)naphthalene |
2166869-29-8 | 0.25g |
$551.0 | 2023-09-16 | ||
| Enamine | EN300-22033272-0.5g |
1-bromo-4-(2-bromoethyl)naphthalene |
2166869-29-8 | 0.5g |
$575.0 | 2023-09-16 | ||
| Enamine | EN300-22033272-1.0g |
1-bromo-4-(2-bromoethyl)naphthalene |
2166869-29-8 | 1g |
$871.0 | 2023-05-31 | ||
| Enamine | EN300-22033272-2.5g |
1-bromo-4-(2-bromoethyl)naphthalene |
2166869-29-8 | 2.5g |
$1174.0 | 2023-09-16 | ||
| Enamine | EN300-22033272-5.0g |
1-bromo-4-(2-bromoethyl)naphthalene |
2166869-29-8 | 5g |
$2525.0 | 2023-05-31 |
1-Bromo-4-(2-bromoethyl)naphthalene Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 1-Bromo-4-(2-bromoethyl)naphthalene
Recent Advances in the Application of 1-Bromo-4-(2-bromoethyl)naphthalene (CAS: 2166869-29-8) in Chemical Biology and Pharmaceutical Research
1-Bromo-4-(2-bromoethyl)naphthalene (CAS: 2166869-29-8) is a specialized brominated naphthalene derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile building block in organic synthesis, particularly in the development of novel drug candidates and functional materials. Recent studies have highlighted its potential in targeted drug delivery systems, where its unique bromination pattern enables precise molecular modifications.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in creating PROTAC (Proteolysis Targeting Chimeras) molecules. Researchers utilized 1-Bromo-4-(2-bromoethyl)naphthalene as a key linker component, capitalizing on its dual bromine functionality to connect E3 ligase ligands with target protein binders. The resulting molecules showed improved cellular permeability and target degradation efficiency compared to traditional alkyl linkers.
In materials science applications, a team from MIT reported in Advanced Materials (2024) the use of this compound as a precursor for organic semiconductors. The bromine substituents allowed for efficient cross-coupling reactions, enabling the synthesis of extended π-conjugated systems with tunable electronic properties. These materials demonstrated exceptional charge carrier mobility, making them promising candidates for organic photovoltaic devices.
Pharmacokinetic studies have revealed interesting properties of derivatives based on 1-Bromo-4-(2-bromoethyl)naphthalene. A recent Nature Communications paper (2024) described how structural modifications at the bromoethyl position significantly affected metabolic stability and tissue distribution patterns. The compound's naphthalene core provided optimal lipophilicity for blood-brain barrier penetration, while the bromine atoms served as handles for further functionalization.
Current challenges in working with this compound include its sensitivity to light-induced decomposition and the need for optimized purification protocols. However, recent advancements in flow chemistry techniques, as reported in Organic Process Research & Development (2023), have addressed some of these issues by enabling safer handling and improved yield of subsequent reactions.
Looking forward, the unique structural features of 1-Bromo-4-(2-bromoethyl)naphthalene position it as a valuable tool in chemical biology probe development and drug discovery. Its dual reactivity sites offer unprecedented flexibility in molecular design, particularly for bifunctional compounds requiring precise spatial arrangement of pharmacophores. Ongoing research is exploring its applications in covalent inhibitor design and bioorthogonal chemistry platforms.
2166869-29-8 (1-Bromo-4-(2-bromoethyl)naphthalene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)